Cas no 42110-73-6 (1-Methyl-4-nitro-1H-pyrazole-5-carbonitrile)

• Product Name: 1-Methyl-4-nitro-1H-pyrazole-5-carbonitrile
• CAS No: 42110-73-6
• MF: C₅H₄N₄O₂
• MW: 152.110859870911
• CID: 3140237
• PubChem ID: 1548563
• Update Time: 2025-04-24

1-Methyl-4-nitro-1H-pyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-nitro-1H-pyrazole-5-carbonitrile
• BS-50803
• STL322166
• E76551
• SR-01000388938
• AKOS001483094
• 42110-73-6
• EN300-6487764
• EU-0000009
• MFCD00463995
• CS-0199128
• SR-01000388938-1
• 2-methyl-4-nitropyrazole-3-carbonitrile
• SBA11073

• Inchi： 1S/C5H4N4O2/c1-8-4(2-6)5(3-7-8)9(10)11/h3H,1H3
• InChI Key： VNQXHRFFZAPFJI-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NN(C)C=1C#N)=O

Computed Properties

• Exact Mass: 152.03342538g/mol
• Monoisotopic Mass: 152.03342538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 87.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 1-Methyl-4-nitro-1H-pyrazole-5-carbonitrile

1-Methyl-4-nitro-1H-pyrazole-5-carbonitrile (CAS No. 42110-73-6): A Comprehensive Overview

1-Methyl-4-nitro-1H-pyrazole-5-carbonitrile, a compound with the CAS registry number 42110-73-6, is an organic chemical that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of pyrazoles, which are five-membered heterocyclic compounds containing two nitrogen atoms. The presence of a methyl group at position 1, a nitro group at position 4, and a cyano group at position 5 imparts distinct electronic and steric characteristics to the molecule, making it a valuable substrate for further chemical modifications and functionalization.

The synthesis of 1-methyl-4-nitro-1H-pyrazole-5-carbonitrile typically involves multi-step reactions, often starting from readily available starting materials such as pyrazole derivatives. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, improving yield and purity. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel approach utilizing microwave-assisted synthesis to expedite the formation of this compound, highlighting its potential for large-scale production.

One of the most intriguing aspects of 1-methyl-4-nitro-1H-pyrazole-5-carbonitrile is its reactivity under various chemical conditions. The nitro group at position 4 is highly electron-withdrawing, which can influence the reactivity of the adjacent positions on the pyrazole ring. This property has been exploited in several studies to develop new reaction pathways for constructing complex molecular frameworks. For example, researchers have successfully employed this compound as a building block in the synthesis of bioactive molecules, including potential drug candidates.

Recent research has also focused on the application of 1-methyl-4-nitro-1H-pyrazole-5-carbonitrile in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in designing novel catalysts for organic transformations. A study published in *Angewandte Chemie* highlighted its role as a ligand in palladium-catalyzed cross-coupling reactions, showcasing its versatility in catalytic applications.

In addition to its chemical applications, 1-methyl-4-nitro-1H-pyrazole-5-carbonitrile has been investigated for its biological activity. Preliminary studies suggest that this compound exhibits moderate cytotoxicity against certain cancer cell lines, making it a promising candidate for further exploration in anticancer drug discovery. However, more comprehensive studies are required to fully understand its pharmacokinetic properties and mechanisms of action.

The structural versatility of 1-methyl-4-nitro-1H-pyrazole-5-carbonitrile also makes it an attractive substrate for click chemistry applications. Its ability to undergo efficient cycloaddition reactions has been leveraged in the construction of diverse heterocyclic compounds with potential applications in pharmaceuticals and agrochemicals.

From an environmental perspective, understanding the degradation pathways and ecological impact of 1-methyl-4-nitro-1H-pyrazole-5-carbonitrile is crucial for ensuring sustainable practices in its production and use. Recent studies have focused on identifying biodegradation mechanisms under aerobic and anaerobic conditions, providing valuable insights into its environmental fate.

In conclusion, 1-methyl-4-nitro-1H-pyrazole-5-carbonitrile (CAS No. 42110-73) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthetic and application-oriented research, underscore its importance as a valuable tool in modern chemistry.